Cas no 82455-07-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 82455-07-0
- DTXSID20423414
- NSC403014
- NSC-403014
- SCHEMBL1720606
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- Inchi： InChI=1S/C9H6FNO2/c10-6-2-1-5-3-8(11-13)9(12)7(5)4-6/h1-2,4,13H,3H2/b11-8+
- InChI Key： UZVJETVLZNUWJH-DHZHZOJOSA-N
- SMILES： C1C2=C(C=C(C=C2)F)C(=O)C1=NO
Computed Properties
- Exact Mass: 179.03825660g/mol
- Monoisotopic Mass: 179.03825660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.7Ų
Related Literature
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1. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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5. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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